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Compound of Interest

Compound Name: Tributyl(ethoxymethyl)stannane

CAS No.: 1067-44-3

Cat. No.: B13461877 Get Quote

Executive Summary: The Zero-Discharge Mandate
Tributyl(ethoxymethyl)stannane (CAS: 10175-28-7) is a highly lipophilic organotin reagent

commonly used as a Stille coupling precursor. Unlike standard organic solvents, this compound

and its byproducts (e.g., tributyltin chloride) pose a severe, long-term threat to aquatic

ecosystems due to bioaccumulation and endocrine disruption (imposex in marine life).

Core Directive: Under no circumstances shall this compound, its reaction mixtures, or aqueous

washes enter the municipal sewer system. All waste must be captured, segregated as "Toxic

Organometallic Waste," and incinerated via a licensed hazardous waste vendor.

Hazard Identification & Risk Assessment
Expert Insight: The danger of tributyltin (TBT) derivatives lies in their amphiphilic nature. The

lipophilic butyl chains allow the compound to penetrate biological membranes, while the tin

center disrupts oxidative phosphorylation and ion gradients.
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Hazard Class H-Code Description
Critical Safety
Implication

Acute Toxicity H301 Toxic if swallowed

Zero mouth-pipetting;

Wash hands

immediately after

doffing gloves.

Dermal Toxicity H312
Harmful in contact

with skin

Permeates standard

nitrile gloves over

time. Double-glove or

use Silver Shield®

liners.

Target Organ H372
Causes organ

damage (Prolonged)

Neurotoxic and

immunotoxic. Use

only in a fume hood.

Environmental H410
Very toxic to aquatic

life (Long-lasting)

Strict "Zero Drain"

policy. All glassware

rinseate must be

collected.

Waste Segregation & Storage Protocol
Proper segregation is not just bureaucratic; it prevents dangerous chemical incompatibilities.

Organotins are reducing agents and can react violently with strong oxidizers.

The "Heavy Metal Organic" Stream
Do not mix organotin waste with standard "Halogenated" or "Non-Halogenated" solvent drums

unless explicitly authorized by your EHS officer.

Container Type: Amber glass or High-Density Polyethylene (HDPE).

Labeling: Must read "Hazardous Waste - Toxic Organotin Compounds."

Incompatibilities: Keep separate from oxidizers (e.g., peroxides, nitric acid) and strong acids

(which can cleave the alkyl-tin bond, releasing volatile tin species).
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Visual Workflow: Waste Stream Decision Matrix
The following diagram illustrates the logic for segregating Tributyl(ethoxymethyl)stannane
waste from general laboratory streams.
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Figure 1: Decision matrix ensuring no organotin waste enters municipal water or incompatible

solvent streams.

Advanced Deactivation: The KF/Silica Protocol
Expertise & Experience: While incineration is the ultimate disposal method, handling liquid

organotin waste is risky. In synthetic workflows (e.g., Stille couplings), the tin byproduct is often

difficult to remove. A field-proven method to sequester tin and lower the toxicity of the liquid

waste stream is the Potassium Fluoride (KF) / Silica Gel precipitation method. This converts

soluble tributyltin species into insoluble polymeric tributyltin fluoride, which can be filtered and

disposed of as solid waste.

Protocol: Sequestration of Tin Byproducts
Purpose: To remove soluble tin residues from organic filtrates before disposal, or to treat a

reaction mixture.

Preparation: Prepare a 10% w/w mixture of Potassium Fluoride (KF) on Silica Gel.

Treatment: Add the KF/Silica mixture to your organic reaction solvent containing the tin

residues.

Ratio: Use approximately 10g of KF/Silica per 1g of theoretical tin byproduct.

Stirring: Stir vigorously for 30 minutes at room temperature. The soluble tributyltin

chloride/ethoxide converts to insoluble tributyltin fluoride (

).

Filtration: Filter the mixture through a fritted glass funnel or a pad of Celite.

Disposal:

Solid: The filter cake contains the concentrated tin. Place in a jar labeled "Solid Toxic

Waste (Organotin)."

Filtrate: The liquid solvent is now significantly reduced in tin content but should still be

treated as hazardous organic waste.
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Spill Response Procedures
Immediate Action Required: Evacuate the immediate area if the spill is large (>100mL) or

outside a fume hood.

Step Action Technical Rationale

1. PPE

Don Nitrile gloves (double

layer) + Safety Goggles + Lab

Coat.

Prevent dermal absorption

(H312).[1]

2. Contain
Circle the spill with absorbent

socks or vermiculite.

Prevent migration to floor

drains.

3. Absorb
Cover liquid with Vermiculite or

Activated Charcoal.

Inert absorption.[2] Charcoal

helps bind lipophilic tin.

4. Clean

Scoop material into a wide-

mouth jar. Wipe surface with

soap/water.[3][4][5][6]

Detergents solubilize

remaining lipophilic residues.

5. Decontaminate
Optional: Wipe area with dilute

bleach (oxidizer).

Oxidizes residual organic tin

(Use caution: ventilation

required).

6. Label
"Hazardous Waste - Debris

from Organotin Spill."

Alerts disposal vendor to

specific toxicity.[7]

Visual Workflow: Spill Response Logic

Spill Detected Assess Volume/Location Don PPE:
Double Nitrile + Goggles Apply Vermiculite/Charcoal Collect in Wide-Mouth Jar Wash Surface:

Surfactant + WaterCollect Rinsate
Label & Store:

'Toxic Spill Debris'

Click to download full resolution via product page

Figure 2: Step-by-step workflow for safely managing a laboratory spill of

Tributyl(ethoxymethyl)stannane.

Regulatory Compliance (RCRA & DOT)
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RCRA Status: While Tin is not one of the 8 RCRA metals (D004-D011), organotins are often

classified as hazardous due to Toxicity (if they fail TCLP for other constituents) or are P/U

listed in specific state regulations.

Best Practice: Always classify as Hazardous Waste based on the SDS toxicity

characteristics (H301, H410).

DOT Shipping Name: When preparing for pickup, the likely designation is:

UN Number: UN 2788

Proper Shipping Name: Organotin compounds, liquid, n.o.s.

(Tributyl(ethoxymethyl)stannane)

Class: 6.1 (Toxic)

Packing Group: II or III
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 7 / 9 Tech Support

https://www.benchchem.com/product/b13461877?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/11088958
https://www.benchchem.com/product/b13461877?utm_src=pdf-body
https://echa.europa.eu/
https://www.osha.gov/hazcom
https://www.epa.gov/rcra
https://www.benchchem.com/product/b13461877?utm_src=pdf-custom-synthesis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13461877?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sources

1. Stannane, tributyl(methoxymethyl)- | C14H32OSn | CID 11088958 - PubChem
[pubchem.ncbi.nlm.nih.gov]

2. p2infohouse.org [p2infohouse.org]

3. fishersci.com [fishersci.com]

4. fishersci.com [fishersci.com]

5. fishersci.com [fishersci.com]

6. datasheets.scbt.com [datasheets.scbt.com]

7. chemicalbook.com [chemicalbook.com]

To cite this document: BenchChem. [Tributyl(ethoxymethyl)stannane: Advanced Disposal &
Handling Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b13461877#tributyl-ethoxymethyl-stannane-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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